Cas no 1804873-05-9 (Methyl 2-(difluoromethyl)-5-methoxy-3-nitropyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-5-methoxy-3-nitropyridine-6-acetate
• CAS No: 1804873-05-9
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897752
• Update Time: 2025-05-25

Methyl 2-(difluoromethyl)-5-methoxy-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-methoxy-3-nitropyridine-6-acetate

• Inchi： 1S/C10H10F2N2O5/c1-18-7-4-6(14(16)17)9(10(11)12)13-5(7)3-8(15)19-2/h4,10H,3H2,1-2H3
• InChI Key： MDVWJARXCTWCJU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CC(=O)OC)=N1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.1
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-(difluoromethyl)-5-methoxy-3-nitropyridine-6-acetate

Introduction to Methyl 2-(difluoromethyl)-5-methoxy-3-nitropyridine-6-acetate (CAS No. 1804873-05-9)

Methyl 2-(difluoromethyl)-5-methoxy-3-nitropyridine-6-acetate, with the CAS number 1804873-05-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agricultural science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group, a difluoromethyl group, a methoxy group, and a nitro group. The presence of these substituents imparts distinctive chemical properties and biological activities, making it a valuable molecule for research and development.

The synthesis of Methyl 2-(difluoromethyl)-5-methoxy-3-nitropyridine-6-acetate involves a series of carefully designed chemical reactions. Researchers have employed various strategies to optimize the synthesis process, ensuring high yield and purity. Recent advancements in green chemistry have also been integrated into the synthesis protocols, reducing environmental impact while maintaining the quality of the final product.

In terms of applications, this compound has shown promising results in several areas. In the field of pharmaceuticals, it has been investigated for its potential as an anti-inflammatory agent and an anticancer drug. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways and its selective cytotoxicity against cancer cells. These findings highlight its potential as a lead compound for drug development.

In agriculture, Methyl 2-(difluoromethyl)-5-methoxy-3-nitropyridine-6-acetate has been explored as a component in pesticides and fungicides. Its ability to disrupt key biochemical pathways in pests and pathogens makes it a candidate for developing eco-friendly agrochemicals. Recent research has focused on improving its bioavailability and stability under field conditions to enhance its effectiveness.

The structural uniqueness of this compound also makes it an interesting subject for fundamental studies in organic chemistry. Its reactivity under various reaction conditions has been extensively studied, providing insights into the behavior of similar compounds. Additionally, computational chemistry techniques have been employed to predict its electronic properties and reactivity, further advancing our understanding of its behavior in different environments.

In conclusion, Methyl 2-(difluoromethyl)-5-methoxy-3-nitropyridine-6-acetate (CAS No. 1804873-05-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development efforts.